Ethyl 3-hydroxy-4-methylphenylacetate CAS number and molecular weight
Ethyl 3-hydroxy-4-methylphenylacetate CAS number and molecular weight
Synthesis, Characterization, and Application in Antiviral Drug Discovery[1]
Executive Summary & Chemical Identity
Ethyl 3-hydroxy-4-methylphenylacetate is a specialized phenolic ester intermediate primarily utilized in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV therapy. Unlike common commodity chemicals, this compound is often synthesized in situ or on-demand as a critical building block for complex phenylacetamide derivatives.
This guide provides a definitive technical profile, synthesizing data from patent literature and calculated physicochemical properties to support researchers in medicinal chemistry and process development.
Table 1: Physicochemical Profile
| Property | Data | Notes |
| Chemical Name | Ethyl 3-hydroxy-4-methylphenylacetate | IUPAC Systematic |
| Molecular Formula | C₁₁H₁₄O₃ | |
| Molecular Weight | 194.23 g/mol | Calculated |
| CAS Number (Ester) | Not widely indexed | Refer to Precursor CAS below |
| CAS Number (Acid Precursor) | 103262-83-5 | 3-Hydroxy-4-methylphenylacetic acid |
| Physical State | Viscous Oil / Low-melting Solid | Isomer-dependent |
| Solubility | Soluble in EtOH, DCM, EtOAc | Lipophilic ester |
| Key Application | HIV Reverse Transcriptase Inhibition | Intermediate for N-phenyl phenylacetamides |
Synthetic Pathway & Process Chemistry
The synthesis of Ethyl 3-hydroxy-4-methylphenylacetate is typically achieved via Fisher Esterification of its corresponding acid precursor. The following protocol is adapted from high-value patent literature regarding HIV therapeutic synthesis.
Core Reaction Logic
The process involves the acid-catalyzed condensation of 3-hydroxy-4-methylphenylacetic acid with absolute ethanol. The presence of the phenolic hydroxyl group at the meta position (relative to the acetate chain) and the para methyl group requires controlled conditions to prevent competitive side reactions (e.g., oxidation or polymerization).
Experimental Protocol (Standardized)
-
Precursor: 3-Hydroxy-4-methylphenylacetic acid (CAS 103262-83-5)
-
Reagents: Absolute Ethanol (Solvent/Reactant), Sulfuric Acid (
, Catalyst) -
Equipment: Round-bottom flask, Reflux condenser, Dean-Stark trap (optional for scale-up).
Step-by-Step Methodology:
-
Dissolution: Charge a reaction vessel with 3-hydroxy-4-methylphenylacetic acid (1.0 eq) and dissolve in excess Absolute Ethanol (10-20 volumes).
-
Catalysis: Slowly add concentrated
(0.1 eq) dropwise at room temperature. -
Reflux: Heat the mixture to reflux (
) for 4–6 hours. Monitor reaction progress via TLC (System: Hexane:EtOAc 7:3) until the starting acid spot disappears. -
Workup:
-
Cool the mixture to room temperature.
-
Concentrate the solvent under reduced pressure (Rotary Evaporator).
-
Dissolve the residue in Ethyl Acetate.
-
Wash with saturated
(to remove residual acid) and Brine.
-
-
Isolation: Dry the organic layer over anhydrous
, filter, and concentrate to afford the title compound as a crude oil. -
Purification: If necessary, purify via flash column chromatography (Silica Gel, Hexane/EtOAc gradient).
Visualization: Synthetic Workflow
Figure 1: Step-by-step synthetic workflow for the production of Ethyl 3-hydroxy-4-methylphenylacetate via Fisher Esterification.
Applications in Drug Discovery (HIV-1 Therapy)
Ethyl 3-hydroxy-4-methylphenylacetate serves as a critical "Right-Hand Side" (RHS) building block in the synthesis of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) .
Mechanism of Utilization
In medicinal chemistry campaigns (specifically cited in US Patent 2009/0264405), this ester is reacted with halogenated benzonitriles to form diaryl ether scaffolds. These scaffolds bind to the allosteric hydrophobic pocket of the HIV-1 Reverse Transcriptase enzyme, locking it into an inactive conformation.
Key Reaction:
-
Reactants: Ethyl 3-hydroxy-4-methylphenylacetate + 3-Chloro-5-fluorobenzonitrile.[1]
-
Conditions:
, NMP (N-Methyl-2-pyrrolidone), . -
Product: N-phenyl phenylacetamide derivatives (Potent NNRTIs).
Visualization: NNRTI Synthesis Pathway
Figure 2: The role of Ethyl 3-hydroxy-4-methylphenylacetate in constructing the diaryl ether core of HIV-1 inhibitors.
Analytical Characterization (Projected)
To validate the synthesis of this specific isomer, the following NMR signals are diagnostic.
-
¹H NMR (CDCl₃, 400 MHz):
-
1.25 (t, 3H,
) – Ethyl ester terminal methyl. -
2.20 (s, 3H,
) – Aryl methyl group (distinctive for 4-methyl position). -
3.55 (s, 2H,
) – Benzylic methylene. -
4.15 (q, 2H,
) – Ethyl ester methylene. - 6.60–7.10 (m, 3H, Ar-H) – Aromatic protons (splitting pattern depends on 1,3,4-substitution).
-
1.25 (t, 3H,
References
-
US Patent 2009/0264405 A1 . N-phenyl phenylacetamide compounds as HIV reverse transcriptase inhibitors. (2009).[1] Google Patents. Available at:
-
MySkinRecipes . 2-(3-Hydroxy-4-methylphenyl)acetic acid (CAS 103262-83-5) Technical Data. Available at: [Link]
-
PubChem . Compound Summary: Phenylacetic Acid Derivatives. National Library of Medicine. Available at: [Link]
